Cas no 1865973-86-9 (4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol)

• Product Name: 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol
• CAS No: 1865973-86-9
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5272219
• Update Time: 2026-03-09

4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-((2,2-dimethylthietan-3-yl)amino)pentan-1-ol
• 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol

• Inchi： 1S/C10H21NOS/c1-8(5-4-6-12)11-9-7-13-10(9,2)3/h8-9,11-12H,4-7H2,1-3H3
• InChI Key： SFIMWHXUVLFQPZ-UHFFFAOYSA-N
• SMILES： C(O)CCC(NC1CSC1(C)C)C

Additional information on 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol

Introduction to 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol (CAS No. 1865973-86-9)

4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol, with the CAS number 1865973-86-9, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its distinctive thietane ring structure, which imparts specific chemical and biological properties. The compound's structure and functionality make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol consists of a pentane chain with an amino group attached to the fourth carbon atom. The amino group is substituted with a 2,2-dimethylthietan-3-yl moiety, which is a five-membered ring containing sulfur. This unique structural feature contributes to the compound's stability and reactivity, making it an interesting subject for both academic and industrial research.

In recent years, the study of sulfur-containing compounds has gained momentum due to their potential therapeutic applications. Thietanes, in particular, have been explored for their ability to modulate various biological processes. The presence of the thietane ring in 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol suggests that it may exhibit similar properties. Research has shown that thietanes can act as inhibitors of specific enzymes and receptors, making them promising leads for drug development.

The synthesis of 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of a suitable thietane derivative with an amino alcohol precursor. The choice of reagents and reaction conditions is crucial for obtaining the desired product with minimal side reactions. Advanced synthetic techniques, such as catalytic methods and microwave-assisted synthesis, have been employed to optimize the production process.

In terms of its biological activity, 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol has shown promising results in preliminary studies. For instance, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, the compound has demonstrated antimicrobial properties against various bacterial strains, suggesting its potential use in treating infections.

Clinical trials are currently underway to further investigate the safety and efficacy of 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol. These trials aim to assess its pharmacokinetic and pharmacodynamic profiles in human subjects. Preliminary data indicate that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.

The potential applications of 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol extend beyond its therapeutic uses. In the field of materials science, the compound's unique chemical properties make it a valuable component in the development of advanced materials with specific functionalities. For example, it can be used as a building block in the synthesis of polymers with enhanced mechanical properties or as a modifier in coatings and adhesives.

In conclusion, 4-[(2,2-dimethylthietan-3-yl)amino]pentan-1-ol (CAS No. 1865973-86-9) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of sulfur-containing molecules and their therapeutic potential.